[(1E)-2-Cyano-1-(pyrrolidin-1-yl)ethylidene]cyanamide

• CAS No.: 63734-42-9
• Molecular Formula: C8H10N4
• Molecular Weight: 162.19 g/mol
• IUPAC Name: (2-cyano-1-pyrrolidin-1-ylethylidene)cyanamide
• InChI: InChI=1S/C8H10N4/c9-4-3-8(11-7-10)12-5-1-2-6-12/h1-3,5-6H2
• InChI Key: DSWFBAZNNGSGOP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=NC#N)CC#N

Description

[(1E)-2-Cyano-1-(pyrrolidin-1-yl)ethylidene]cyanamide is a useful research compound. Its molecular formula is C8H10N4 and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyrrolidine (2.07 g, 0.0292 m) is added to 4.00 g (0.0292 m) of an ice-cooled solution of ethyl N,2-dicyanoacetimidate in 80 ml of tetrahydrofuran and stirred for two hours at room temperature. The crude product is isolated and chromatographed in the same manner as that of Example 2. The tlc-pure crystalline product (4.80 g) is triturated with diethyl ether to give 4.00 g (84%), mp 45° C. Nmr and ir are consistent.